1-[4-Hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-sulfanylidenepyrimidin-4-one

• Molecular Formula: C10H14N2O5S
• Molecular Weight: 274.30 g/mol
• IUPAC Name: 1-[4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C10H14N2O5S/c1-16-8-7(15)5(4-13)17-9(8)12-3-2-6(14)11-10(12)18/h2-3,5,7-9,13,15H,4H2,1H3,(H,11,14,18)
• InChI Key: WARUUAMZJXEUEA-UHFFFAOYSA-N
• Canonical SMILES: COC1C(C(OC1N2C=CC(=O)NC2=S)CO)O

Description

This compound is a nucleoside analog featuring a modified oxolane (tetrahydrofuran) ring fused to a pyrimidin-4-one moiety. Key structural elements include:

• Oxolane ring substituents: 3-methoxy, 4-hydroxy, and 5-hydroxymethyl groups, which resemble the sugar backbone in natural nucleosides.
• Pyrimidinone modification: A 2-sulfanylidene (thione) group replaces the conventional oxygen atom at position 2, distinguishing it from canonical nucleosides like uridine .

Its design aligns with strategies to enhance metabolic stability or modulate enzyme binding through sulfur substitution.

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights critical distinctions between the target compound and related nucleoside analogs:

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	CAS/References
Target Compound: 1-[4-Hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-sulfanylidenepyrimidin-4-one	2-sulfanylidene (thione) at pyrimidin-4-one; 3-methoxy, 4-hydroxy, 5-hydroxymethyl oxolane	C10H14N2O5S*	286.30*	N/A (hypothetical)
2'-O-Methyluridine	Uracil (2,4-dione); 3-methoxy, 4-hydroxy, 5-hydroxymethyl oxolane	C11H16N2O6	258.23	2140-76-3
2'-O-Methyl-5-methyluridine	5-methyl uracil; 3-methoxy, 4-hydroxy, 5-hydroxymethyl oxolane	C12H18N2O6	272.25	55486-09-4
4-Amino-1-[...]-pyrimidin-2-one (CAS 13048-95-8)	4-methylamino substitution on pyrimidin-2-one; identical oxolane backbone	C11H17N3O6	287.27	13048-95-8
5-(1-Propynyl)-2'-O-methyluridine	5-propynyl uracil; 3-methoxy, 4-hydroxy, 5-hydroxymethyl oxolane	C14H18N2O6	310.30	179817-95-9

*Hypothetical formula based on structural inference.

Key Observations

Backbone Similarities : All compounds share the 3-methoxy-4-hydroxy-5-hydroxymethyl oxolane ring, mimicking ribose in natural nucleosides. This scaffold is critical for cellular uptake and kinase-mediated phosphorylation .

Pyrimidine Modifications: The 2-sulfanylidene group in the target compound introduces sulfur, which may enhance lipophilicity and alter hydrogen-bonding interactions compared to oxygen-containing analogs like 2'-O-methyluridine. Thione groups are known to improve resistance to enzymatic degradation . 4-Methylamino substitution (CAS 13048-95-8) introduces a basic nitrogen, which could modulate solubility or target affinity .

Biological Implications :

• The antiviral activity of Telbivudine (a thymidine analog with a similar oxolane backbone, as in ) suggests that modifications to the pyrimidine ring can significantly impact efficacy against viral polymerases.
• The absence of a 2',3'-diol (replaced by 3-methoxy and 4-hydroxy) may reduce susceptibility to phosphorylases, enhancing metabolic stability .